Cas no 1439823-61-6 (tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate)

• Product Name: tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate
• CAS No: 1439823-61-6
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 319.226801872253
• CID: 2092571
• PubChem ID: 75464867
• Update Time: 2025-10-29

tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate
• A1-11866
• [2-(2,4-Dichloro-benzylamino)-ethyl]-carbamic acid tert-butyl ester
• Tert-butyl(2-((2,4-dichlorobenzyl)amino)ethyl)carbamate
• TERT-BUTYL N-(2-{[(2,4-DICHLOROPHENYL)METHYL]AMINO}ETHYL)CARBAMATE
• Carbamic acid, N-[2-[[(2,4-dichlorophenyl)methyl]amino]ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[2-[(2,4-dichlorophenyl)methylamino]ethyl]carbamate
• 1439823-61-6
• tert-Butyl (2-((2,4-dichlorobenzyl)-amino)ethyl)carbamate
• MFCD22690787
• CS2571
• AKOS024463268

• MDL： MFCD22690787
• Inchi： 1S/C14H20Cl2N2O2/c1-14(2,3)20-13(19)18-7-6-17-9-10-4-5-11(15)8-12(10)16/h4-5,8,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： LEECOBDSVZVCCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCCNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.0901833g/mol
• Monoisotopic Mass: 318.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-Butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate

Professional Introduction to Tert-Butyl (2-((2,4-Dichlorobenzyl)amino)ethyl)carbamate and CAS No. 1439823-61-6

Tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate, with the CAS number 1439823-61-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it valuable in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The structural features of this molecule, including its tert-butyl group and the presence of a (2,4-dichlorobenzyl)amino moiety, contribute to its reactivity and potential utility in synthetic chemistry.

The synthesis of tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the carbamate group at the ethyl position is critical for achieving the desired pharmacological properties. Researchers have been exploring various synthetic pathways to optimize yield and purity, leveraging advanced techniques such as catalytic hydrogenation and nucleophilic substitution reactions. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards.

In recent years, there has been growing interest in the pharmacological potential of tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of new drugs. Specifically, its interaction with biological targets such as kinases and proteases has been investigated in detail. The (2,4-dichlorobenzyl)amino group plays a pivotal role in modulating these interactions, thereby influencing the compound's biological activity.

One of the most exciting areas of research involving tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate is its application in oncology. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The ability to target specific cancer-related proteins without affecting healthy cells is a significant advantage. This selective toxicity makes it an attractive option for further development into an anticancer therapeutic. Additionally, researchers are exploring its potential as an adjuvant in combination therapies to enhance treatment efficacy.

The agrochemical industry has also recognized the potential of tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate. Its structural properties make it a suitable candidate for developing new pesticides and herbicides that are effective against a broad spectrum of pests while maintaining environmental safety. The presence of the carbamate group enhances its binding affinity to biological targets in pests, leading to improved efficacy. Furthermore, efforts are underway to develop derivatives of this compound that exhibit lower toxicity to non-target organisms, thereby reducing environmental impact.

The analytical characterization of tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate is another critical aspect of its study. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity. These methods provide detailed insights into the compound's chemical environment, helping researchers understand how it interacts with biological systems. Such information is crucial for optimizing its pharmacological properties and ensuring safe usage.

In conclusion, tert-butyl (2-((2,4-dichlorobenzyl)amino)ethyl)carbamate is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable it to interact with various biological targets, making it valuable for developing new drugs and pesticides. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry and biology. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and agriculture.